Cas no 139468-46-5 (Adenosine, methyl-)

• Product Name: Adenosine, methyl-
• CAS No: 139468-46-5
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 1271278
• PubChem ID: 6480505
• Update Time: 2025-04-20

Adenosine, methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, methyl-
• 5a(2)-O-Methyladenosine
• 20649-45-0
• (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(methoxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(methoxymethyl)oxolane-3,4-diol
• 139468-46-5
• 5'-O-methyladenosine
• 2-(6-Amino-purin-9-yl)-5-methoxymethyl-tetrahydro-furan-3,4-diol
• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(methoxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(methoxymethyl)tetrahydrofuran-3,4-diol
• DTXSID301315273
• CHEMBL2113536
• MLFJPVLRZZMIIP-IOSLPCCCSA-N
• SCHEMBL41361

• Inchi： 1S/C11H15N5O4/c1-19-2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
• InChI Key： MLFJPVLRZZMIIP-IOSLPCCCSA-N
• SMILES： O1[C@H](COC)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 281.11255
• Monoisotopic Mass: 281.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 139.54